Cas no 1805451-68-6 (4-(Difluoromethyl)-5-hydroxy-3-iodopyridine-2-acetonitrile)

• Product Name: 4-(Difluoromethyl)-5-hydroxy-3-iodopyridine-2-acetonitrile
• CAS No: 1805451-68-6
• MF: C₈H₅F₂IN₂O
• MW: 310.039380788803
• CID: 4886729
• Update Time: 2025-06-08

4-(Difluoromethyl)-5-hydroxy-3-iodopyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-hydroxy-3-iodopyridine-2-acetonitrile

• Inchi： 1S/C8H5F2IN2O/c9-8(10)6-5(14)3-13-4(1-2-12)7(6)11/h3,8,14H,1H2
• InChI Key： WTIYLHQYGJAAJD-UHFFFAOYSA-N
• SMILES： IC1C(CC#N)=NC=C(C=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.5
• Topological Polar Surface Area: 56.9

Additional information on 4-(Difluoromethyl)-5-hydroxy-3-iodopyridine-2-acetonitrile

4-(Difluoromethyl)-5-hydroxy-3-iodopyridine-2-acetonitrile: A Comprehensive Overview

4-(Difluoromethyl)-5-hydroxy-3-iodopyridine-2-acetonitrile (CAS No 1805451-68-6) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, with its unique structural features, has been the subject of extensive research due to its potential applications in drug development and advanced materials synthesis.

The molecular structure of 4-(Difluoromethyl)-5-hydroxy-3-iodopyridine-2-acetonitrile is characterized by a pyridine ring system, which serves as the central framework. The pyridine ring is substituted with a difluoromethyl group at the 4-position, a hydroxyl group at the 5-position, and an acetonitrile group at the 2-position. Additionally, the presence of an iodine atom at the 3-position introduces significant electronic and steric effects, making this compound highly versatile for various chemical transformations.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other bioactive molecules. The difluoromethyl group in this compound is known to enhance metabolic stability and improve pharmacokinetic profiles, making it a valuable substituent in drug design. Furthermore, the hydroxyl group at the 5-position can participate in hydrogen bonding, which is crucial for interactions with biological targets.

The acetonitrile group at the 2-position contributes to the compound's lipophilicity, which is essential for membrane permeability and bioavailability. This feature makes 4-(Difluoromethyl)-5-hydroxy-3-iodopyridine-2-acetonitrile a promising candidate for use in drug delivery systems and targeted therapy applications.

In terms of synthesis, researchers have developed efficient methodologies to construct this compound using modern organic synthesis techniques. The incorporation of iodine at the 3-position allows for further functionalization through nucleophilic aromatic substitution reactions, enabling the creation of diverse derivative libraries for screening purposes.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the electronic properties and reactivity of 4-(Difluoromethyl)-5-hydroxy-3-iodopyridine-2-acetonitrile. Quantum mechanical calculations have revealed that the compound exhibits unique electronic characteristics, making it suitable for applications in organic electronics and optoelectronic devices.

Moreover, this compound has shown potential as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The combination of its functional groups provides multiple binding sites for metal ions, enabling the formation of complex architectures with tailored properties.

In conclusion, 4-(Difluoromethyl)-5-hydroxy-3-iodopyridine-2-acetonitrile (CAS No 1805451-68-6) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and beyond.